Cas no 182959-73-5 (Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid)

• Product Name: Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid
• CAS No: 182959-73-5
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• MDL: MFCD02682582
• CID: 3164055
• PubChem ID: 46737412
• Update Time: 2025-11-02

Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• BOC-(2R,3S)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID
• (2R,3S)-2-[(tert-butoxycarbonyl)amino]-3-hydroxy-4-methylpentanoic acid
• Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid (Boc-D-Leu(3S-OH)-OH)
• 102507-17-5
• BOC-(2R,3S)-2-AMINO-3-HYDROXY-4-METHYLPENTANOICACID
• F15400
• (2R,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-4-methylpentanoic acid
• (2R,3S)-3-hydroxy-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• MFCD02682582
• SCHEMBL5612354
• DS-018131
• CS-0155173
• (2R,3S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoic acid
• BS-50565
• 182959-73-5
• rel-(2R,3S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxy-4-methylpentanoic acid
• Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid

• MDL： MFCD02682582
• Inchi： 1S/C11H21NO5/c1-6(2)8(13)7(9(14)15)12-10(16)17-11(3,4)5/h6-8,13H,1-5H3,(H,12,16)(H,14,15)/t7-,8+/m1/s1
• InChI Key： ISRKGGQOVLQWDW-SFYZADRCSA-N
• SMILES： O[C@H]([C@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 247.142
• Monoisotopic Mass: 247.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 99.35000
• LogP: 1.18560

Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid Security Information

• HazardClass：IRRITANT

Additional information on Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid

Comprehensive Overview of Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid (CAS No. 182959-73-5)

Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid (CAS No. 182959-73-5) is a chiral amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for stabilizing the amino functionality during synthetic processes. The (2R,3S) stereochemistry ensures its role as a building block for complex bioactive molecules, particularly in drug discovery targeting metabolic disorders and neurodegenerative diseases.

The growing interest in Boc-protected amino acids stems from their versatility in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid applications" or "CAS 182959-73-5 synthesis methods," reflecting demand for optimized protocols. Its hydroxy and methyl branches enhance conformational rigidity, making it valuable for designing peptidomimetics—a hot topic in AI-driven drug discovery platforms.

From an SEO perspective, terms like "chiral amino acid derivatives" and "Boc group in peptide chemistry" align with trending queries. The compound’s relevance extends to green chemistry, where users explore "sustainable Boc deprotection techniques." Innovations in enzymatic resolution for (2R,3S)-stereoisomers further highlight its industrial significance, as evidenced by patent filings and academic citations.

Analytical characterization of CAS 182959-73-5 typically involves HPLC, NMR, and mass spectrometry—key techniques queried by quality control professionals. Discussions on platforms like ResearchGate often focus on "Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid solubility" or "storage conditions for Boc-amino acids," addressing practical challenges. The compound’s stability under inert atmospheres is frequently emphasized in supplier datasheets.

In conclusion, Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid remains pivotal in modern organic synthesis. Its intersection with cutting-edge fields like peptide therapeutics and computational molecular design ensures sustained academic and commercial interest, while SEO-optimized content around its properties meets evolving researcher needs.